Cas no 1694844-09-1 (5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1694844-09-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6349279
• PubChem ID: 136709226
• Update Time: 2025-05-19

5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 1694844-09-1
• EN300-1119102
• 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H19N3/c1-4-9-7-10(5-2)14-11(12-9)6-8(3)13-14/h6,9-10,12H,4-5,7H2,1-3H3
• InChI Key： IVKHTHFLYFRRGC-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=N1)NC(CC)CC2CC

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Recent Advances in the Study of 5,7-Diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1694844-09-1)

The compound 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1694844-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is part of the pyrazolopyrimidine family, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and potential applications in oncology. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its therapeutic potential.

One of the key areas of research involves the compound's role as a kinase inhibitor. Kinases are critical targets in drug discovery, particularly for cancer therapy. Preliminary data suggest that 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to modify the core scaffold, aiming to enhance potency and reduce off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in treating inflammatory diseases. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings highlight its dual functionality, which could be leveraged for multi-target therapies in complex diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing challenges related to scalability and cost-effectiveness. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to align with sustainable pharmaceutical manufacturing practices.

Despite these advancements, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies are needed to assess bioavailability, metabolic stability, and toxicity profiles. Furthermore, the compound's specificity and potential drug-drug interactions require thorough evaluation. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising molecule.

In conclusion, 5,7-diethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Continued research and interdisciplinary collaboration will be crucial to unlocking its full potential.